Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate

• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: propan-2-yl 2-benzamido-5-carbamoyl-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H18N2O4S/c1-9(2)23-17(22)12-10(3)13(14(18)20)24-16(12)19-15(21)11-7-5-4-6-8-11/h4-9H,1-3H3,(H2,18,20)(H,19,21)
• InChI Key: SBNRJISRIRXCMQ-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC=CC=C2)C(=O)N

Description

Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate, also known as IMT, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes. Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition can lead to the suppression of tumor growth and metastasis. Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has been shown to have various biochemical and physiological effects in scientific research. It has been shown to reduce oxidative stress and inflammation, which can contribute to the development of various diseases. Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities and purified to a high degree of purity. Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate is also stable under various conditions, which allows for its use in various assays and experiments. However, there are also limitations to the use of Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate in lab experiments. Its mechanism of action is not fully understood, and its potential toxicity and side effects are not well characterized.

Future Directions

There are several future directions for the study of Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate. One direction is to further investigate its potential therapeutic properties in various diseases, such as cancer, diabetes, and neurodegenerative disorders. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, future studies could investigate the potential toxicity and side effects of Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate can be synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis method involves the use of thiophene-3-carboxylic acid, benzoyl chloride, isopropylamine, and methyl isocyanate. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity of the final product.

Scientific Research Applications

Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has been shown to have potential therapeutic properties in scientific research. It has been studied for its anticancer, anti-inflammatory, and antioxidant effects. Studies have shown that Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate can inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. Isopropyl 5-(aminocarbonyl)-2-(benzoylamino)-4-methylthiophene-3-carboxylate has also been studied as a potential treatment for diabetes, cardiovascular diseases, and neurodegenerative disorders.